Ultrasound-assisted low-temperature catalytic lignin-first depolymerization of pine wood biomass to selectively produce propyl guaiacol†
Sustainable Energy & Fuels Pub Date: 2023-03-16 DOI: 10.1039/D2SE01796B
Abstract
Lignin-first depolymerization of biomass using reductive catalytic fractionation (RCF) to valorize lignin while impeding the loss of the carbohydrate fraction in it is a potential resource recovery strategy for the economical operation of a biorefinery. This work is focused on achieving maximum retention of carbohydrates in addition to obtaining a high degree of delignification with selective production of monomers. Low-metal containing Ni, Pd, Pt and Ru catalysts supported on activated charcoal (ACC) catalysts are developed for pine wood delignification. The synthesized catalysts were characterized for their structure, texture, pore size distribution, electronic state and acidity using various analytical techniques. Pd/ACC demonstrated the highest degree of delignification (67.7%) at 200 °C. The RCF activity of the tested catalysts in terms of selectivity towards propyl guaiacol and trans-isoeugenol in lignin oil followed the trend: Pd/ACC (95%) > Ru/ACC (93.5%) ≈ Pt/ACC (92.8%) > Ni/ACC (48.0%). Employing an ultrasonic pre-treatment of the pine wood enhanced the degree of delignification and the selectivity towards lignin monomers significantly. A high degree of delignification (82.4%), high selectivity to propyl guaiacol (92.5%) and ∼95% retention of carbohydrates were achieved with Pd/ACC. The X-ray diffraction analysis of the carbohydrate pulp obtained after RCF showed a reduction in crystallinity, implying the possibility of subsequent enzymatic processing of the carbohydrate pulp. The superior activity of Pd/ACC is attributed to the better dispersion and hydrogenation activity of Pd as compared to other metals.
Recommended Literature
- [1] Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†
- [2] Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†
- [3] Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†
- [4] EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†
- [5] Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†
- [6] Excitation energies from ground-state density-functionals by means of generator coordinates
- [7] Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†
- [8] Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†
- [9] Evolution and characterization of a benzylguanine-binding RNA aptamer†
- [10] Evolution of dealloying induced strain in nanoporous gold crystals†
Journal Name:Sustainable Energy & Fuels
research_products
-
CAS no.: 89640-58-4